556-69-4

Octadecamethyloctasiloxane

In Stock

• CAS RN:
• 556-69-4

• Formula:
• C18-H54-O7-Si8

• InChI:
• InChI=1S/C21H23NO5.ClH/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H/t14-,15+,17-,20-,21-;/m0./s1

• InChIKey:
• VWGDPBQTSZDFMX-UHFFFAOYSA-N

• Octadecamethyloctasiloxane, also known as Octadecamethyloctasiloxane, is a useful research compound. Its molecular formula is C18-H54-O7-Si8 and its molecular weight is 607.3 g/mol. The purity is usually 95%.

Arachidonyl-2-chloroethylamide

In Stock

• CAS RN:
• 220556-69-4

• Formula:
• C22H36ClNO

• InChI:
• InChI=1S/C22H36ClNO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)24-21-20-23/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3,(H,24,25)/b7-6-,10-9-,13-12-,16-15-

• InChIKey:
• vQNMGLLFMPXVFN-GOSISDBHSA-N

• Arachidonoyl 2-chloroethylamide (ACEA) is a potent and selective cannabinoid (CB) receptor 1 agonist with Ki values of 1.4 and >2,000 nM for CB1 and CB2 receptors, respectively. In whole animal experiments, ACEA induces hypothermia in mice with the same efficacy as arachidonoyl ethanolamide (AEA; ), in spite of its higher affinity for the CB1 receptor. These data have been interpreted to indicate that ACEA may be a substrate for fatty acid amide hydrolase (FAAH), and thus only transiently available in whole animal experiments.
  Anandamide (AEA) was the first endogenous cannabinoid to be isolated and characterized as an agonist acting on the same receptors (CB1 and CB2) as tetrahydrocannabinol (THC). Arachidonoyl 2-chloroethylamide (ACEA) is a potent, stable, and selective agonist analog of AEA. ACEA has a Ki value of 1.4 nM at the isolated rat CB1 receptor, and is 1,40...